5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one

Specification

• CAS No.: 109904-37-2
• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• IUPAC Name: 5,6,7,7a-tetrahydro-4H-thieno[3,2-c]pyridin-2-one
• Standard InChI: InChI=1S/C7H9NOS/c9-7-3-5-4-8-2-1-6(5)10-7/h3,6,8H,1-2,4H2
• Standard InChI Key: PYQVFGJHIWJNFS-UHFFFAOYSA-N
• SMILES: C1CNCC2=CC(=O)SC21
• Canonical SMILES: C1CNCC2=CC(=O)SC21

Introduction

Synonyms

5,6,7,7a-Tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride has many synonyms including:

• Z1198314490

• 5,6,7,7a-tetrahydro-4H-thieno[3,2-c]pyridin-2-one HCl

• 5,6,7,7a-tetrahydro-4H-thieno[3,2-c]-pyridin-2-one hydrochloride

• 5,6,7,7a-tetrahydro-4H-thieno[3,2-c]-pyridin-2-one-hydrochloride

• 5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-onehydrochloride

• 2-oxo-2,4,5,6,7,7a-hexahydrothieno [3,2-c] pyridine. Hydrochloride

• 5,6,7,7a-TETRAHYDRO-THIENO[3,2-c]PYRIDIN 2(4H)-ONE HYDROCHLORIDE

• 2-Oxo-2, 4, 5, 6, 7, 7a-hexahydro thieno [3, 2-c] pyridine hydrochloride

• 5,6,7,7a-Tetrahydrothieno[3,2-c]pyridin-2(4H)-one--hydrogen chloride (1/1)

• PL-01;2-oxo-2,4,5

• Pragrael intermediate

• 7a-Tetrahydrothieno[3

• Prasugrel intermediate

• Prasugrel IMpurity 9 HCl

• Prasugrel InterMediate 1

• THIENOTETRAHYDROPYRIDIN ONE

• Prasugrel Impurity 9 Hydrochloride

• 5,6,7,7a-Tetrahydrothieno[3,2-

  c

• 2-oxo-2,4,5,6,7,7a-hexahydrothieno[3,2-c]

• 2H,4H,5H,6H,7H,7AH-thieno[3,2-c]pyridin-2-one

• 5,6,7,7a-Tetrahyhdro-4H-thieno[3,2-c]pyridin-2one.hydrochloride

• Thieno[3,2-c]pyridin-2(4H)-one, 5,6,7,7a-tetrahydro-, hydrochloride(1:1)

Uses and Applications

5,6,7,7a-Tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride is widely utilized in research, including:

• Pharmaceutical Development: It serves as a key intermediate in the synthesis of various pharmaceuticals, particularly in the development of drugs targeting neurological disorders. It is also used as an intermediate in the synthesis of Prasugrel and Solifenacin.

• Neuropharmacology: The compound is studied for its potential effects on neurotransmitter systems, making it valuable in research aimed at understanding and treating conditions like depression and anxiety.

• Analytical Chemistry: It is employed in analytical methods to identify and quantify related substances in complex mixtures, which aids in quality control processes within the pharmaceutical industry.

• Material Science: Its unique chemical structure allows for exploration as a building block for novel materials, including polymers with specific electrical or optical properties.

• Biochemical Research: Researchers utilize this compound to investigate its interactions with biological targets, providing insights into cellular mechanisms and potential therapeutic pathways.

Synthesis

5,6,7,7a -Tetrahydro-4H- theino-[3,2-c]- pyridone-2 hydrochloride can be obtained by adding hydrochloride (0.32 ml) to a solution of 5-Triphenyl methyl-tetrahydro-5, 6, 7,7a 4H- theino-[3,2-c]- pyridone-2 (100 g, 0.25 moles) in acetone (500 ml) at 25 °C. The reaction mass is stirred for 1 hour at 50 °C, then cooled to 25 °C and stirred for 8 to 10 hours at 25 °C. The product is then filtered and washed with acetone and dried under vacuum at 60 °C to obtain the desired product (42 g, 99 percent yield).